Cas no 145663-07-6 (6-methyl-5-(trifluoromethyl)pyrimidine-2,4-diol)

• Product Name: 6-methyl-5-(trifluoromethyl)pyrimidine-2,4-diol
• CAS No: 145663-07-6
• MF: C₆H₅F₃N₂O₂
• MW: 194.111311674118
• MDL: MFCD34550895
• CID: 3759673
• PubChem ID: 67893557
• Update Time: 2025-07-22

6-methyl-5-(trifluoromethyl)pyrimidine-2,4-diol Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione, 6-methyl-5-(trifluoromethyl)-
• 6-methyl-5-(trifluoromethyl)pyrimidine-2,4-diol
• EN300-27716183
• SCHEMBL9617693
• Z4881957603
• 6-methyl-5-(trifluoromethyl)-1H-pyrimidine-2,4-dione
• 145663-07-6
• FQOBVYMVJCJZPC-UHFFFAOYSA-N

• MDL： MFCD34550895
• Inchi： 1S/C6H5F3N2O2/c1-2-3(6(7,8)9)4(12)11-5(13)10-2/h1H3,(H2,10,11,12,13)
• InChI Key： FQOBVYMVJCJZPC-UHFFFAOYSA-N
• SMILES： C1(=O)NC(C)=C(C(F)(F)F)C(=O)N1

Computed Properties

• Exact Mass: 194.03031189Da
• Monoisotopic Mass: 194.03031189Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 58.2Ų

Additional information on 6-methyl-5-(trifluoromethyl)pyrimidine-2,4-diol

Introduction to 6-methyl-5-(trifluoromethyl)pyrimidine-2,4-diol (CAS No. 145663-07-6)

6-methyl-5-(trifluoromethyl)pyrimidine-2,4-diol, identified by its Chemical Abstracts Service (CAS) number 145663-07-6, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This heterocyclic organic compound features a pyrimidine core substituted with a methyl group at the 6-position and a trifluoromethyl group at the 5-position, flanked by hydroxyl groups at the 2- and 4-positions. The unique structural attributes of this molecule make it a valuable scaffold for the development of novel therapeutic agents, particularly in addressing unmet medical needs associated with various diseases.

The structural configuration of 6-methyl-5-(trifluoromethyl)pyrimidine-2,4-diol contributes to its distinct chemical properties, including enhanced metabolic stability and improved bioavailability. The presence of the trifluoromethyl group not only influences the electronic distribution within the molecule but also modulates its pharmacokinetic profile, making it an attractive moiety for drug design. Furthermore, the hydroxyl functional groups introduce polarity and hydrogen bonding capabilities, which are critical for interactions with biological targets such as enzymes and receptors.

In recent years, there has been growing interest in pyrimidine derivatives as pharmacophores due to their broad spectrum of biological activities. Studies have demonstrated that compounds incorporating pyrimidine moieties exhibit potential in inhibiting key enzymes involved in cancer metabolism, inflammation, and infectious diseases. Specifically, 6-methyl-5-(trifluoromethyl)pyrimidine-2,4-diol has been investigated for its role in modulating pathways relevant to oncogenesis and immune response. Preclinical research suggests that this compound may interfere with critical signaling cascades by serving as a competitive inhibitor or substrate mimic.

One of the most compelling aspects of 6-methyl-5-(trifluoromethyl)pyrimidine-2,4-diol is its versatility as a building block for further chemical modifications. Researchers have leveraged this scaffold to synthesize analogs with tailored properties for specific therapeutic applications. For instance, derivatives with altered substitution patterns have been explored for their ability to enhance binding affinity or selectivity against target proteins. The trifluoromethyl group, in particular, has been shown to improve lipophilicity and metabolic resistance, which are desirable traits for orally administered drugs.

The pharmaceutical industry has taken note of these promising attributes, leading to several ongoing clinical trials and academic collaborations focused on 6-methyl-5-(trifluoromethyl)pyrimidine-2,4-diol derivatives. Early-phase trials have reported encouraging results in models of solid tumors and autoimmune disorders, where the compound demonstrated dose-dependent efficacy without significant off-target effects. These findings underscore the potential of this molecule as a lead candidate for next-generation therapeutics.

From a synthetic chemistry perspective, 6-methyl-5-(trifluoromethyl)pyrimidine-2,4-diol exemplifies the importance of functional group interplay in designing molecules with optimal pharmacological profiles. The synthesis involves multi-step organic transformations that highlight modern techniques such as palladium-catalyzed cross-coupling reactions and fluorination methodologies. These approaches not only ensure high yield and purity but also allow for scalable production suitable for industrial applications.

The broader implications of 6-methyl-5-(trifluoromethyl)pyrimidine-2,4-diol extend beyond oncology research. Its structural framework aligns well with other therapeutic areas such as antiviral and anti-inflammatory drug discovery. By fine-tuning substituents while retaining the core pyrimidine scaffold, chemists can generate libraries of compounds capable of addressing diverse pathological conditions. This adaptability underscores why pyrimidine derivatives remain a cornerstone of medicinal chemistry innovation.

In conclusion,6-methyl-5-(trifluoromethyl)pyrimidine-2,4-diol (CAS No. 145663-07-6) represents a compelling example of how structural design principles can yield molecules with significant therapeutic potential. Its unique combination of electronic and steric features makes it an invaluable asset in drug development pipelines targeting complex diseases. As research progresses，this compound will likely continue to inspire new synthetic strategies and clinical applications，solidifying its role as a key player in modern medicinal chemistry。